Cas no 22391-23-7 (3a,4,8,9,12,12a-Hexahydro-3,11-dimethyl-6H-4,7-methenofuro[3,2-c]oxacycloundecin-2,6(3H)-dione)

3a,4,8,9,12,12a-Hexahydro-3,11-dimethyl-6H-4,7-methenofuro[3,2-c]oxacycloundecin-2,6(3H)-dione structure
22391-23-7 structure
Product Name:3a,4,8,9,12,12a-Hexahydro-3,11-dimethyl-6H-4,7-methenofuro[3,2-c]oxacycloundecin-2,6(3H)-dione
CAS No:22391-23-7
MF:C15H18O4
MW:262.301024913788
CID:258685
Update Time:2023-11-19

3a,4,8,9,12,12a-Hexahydro-3,11-dimethyl-6H-4,7-methenofuro[3,2-c]oxacycloundecin-2,6(3H)-dione Chemical and Physical Properties

Names and Identifiers

    • 6H-4,7-Methenofuro[3,2-c]oxacycloundecin-2,6(3H)-dione,3a,4,8,9,12,12a-hexahydro-3,11-dimethyl- (9CI)
    • Dihydroisabelin
    • Germacra-1(10),4-diene-12,15-dioicacid, 6a,8a-dihydroxy-, di-g-lactone, (E)- (8CI)
    • Isabelin,dihydro-
    • CID 101596856
    • 3a,4,8,9,12,12a-Hexahydro-3,11-dimethyl-6H-4,7-methenofuro[3,2-c]oxacycloundecin-2,6(3H)-dione
    • Inchi: 1S/C15H18O4/c1-8-4-3-5-10-7-12(19-15(10)17)13-9(2)14(16)18-11(13)6-8/h4,7,9,11-13H,3,5-6H2,1-2H3/b8-4-
    • InChI Key: MLWZRXKUBRWNJT-YWEYNIOJSA-N
    • SMILES: O1C(C(C)C2C3C=C(C(=O)O3)CCC=C(C)CC12)=O |t:14|

Computed Properties

  • Exact Mass: 262.121
  • Monoisotopic Mass: 262.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 488
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.6
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